Tert-butyl N-[[3-[(2-chloroacetyl)amino]oxetan-3-yl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[3-[(2-chloroacetyl)amino]oxetan-3-yl]methyl]carbamate
• InChI: InChI=1S/C11H19ClN2O4/c1-10(2,3)18-9(16)13-5-11(6-17-7-11)14-8(15)4-12/h4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: WKXCXFHZENLWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(COC1)NC(=O)CCl
• Molecular Formula: C11H19ClN2O4
• Molecular Weight: 278.73 g/mol

Description

“Tert-butyl N-[[3-[(2-chloroacetyl)amino]oxetan-3-yl]methyl]carbamate” is an organic compound containing functional groups such as carbamate, oxetane, and chloroacetyl. Carbamates are often used in medicinal chemistry due to their bioactive properties. Oxetanes are three-membered cyclic ethers that are used in various chemical syntheses.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxetane ring, a carbamate group, and a chloroacetyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbamate, oxetane, and chloroacetyl groups. Each of these functional groups can undergo specific types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carbamate group could make it more polar, while the presence of the chloroacetyl group could make it more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing chloroacetyl groups can be hazardous due to the potential release of hydrochloric acid upon hydrolysis.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s intended to be used as a drug, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.